Cas no 1423024-76-3 (3-(4-aminopiperidin-1-yl)oxolan-2-one dihydrochloride)

• Product Name: 3-(4-aminopiperidin-1-yl)oxolan-2-one dihydrochloride
• CAS No: 1423024-76-3
• MF: C₉H₁₇ClN₂O₂
• MW: 220.696481466293
• CID: 4598038
• Update Time: 2025-08-04

3-(4-aminopiperidin-1-yl)oxolan-2-one dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(4-aminopiperidin-1-yl)oxolan-2-one dihydrochloride

• Inchi： 1S/C9H16N2O2.ClH/c10-7-1-4-11(5-2-7)8-3-6-13-9(8)12;/h7-8H,1-6,10H2;1H
• InChI Key： OKGBSTONYGZBEB-UHFFFAOYSA-N
• SMILES： O=C1OCCC1N1CCC(N)CC1.Cl

Additional information on 3-(4-aminopiperidin-1-yl)oxolan-2-one dihydrochloride

3-(4-Aminopiperidin-1-yl)oxolan-2-one Dihydrochloride (CAS No. 1423024-76-3)

3-(4-Aminopiperidin-1-yl)oxolan-2-one dihydrochloride is a compound with the CAS registry number 1423024-76-3, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine ring with an oxolane (tetrahydrofuran) moiety, making it a versatile building block for various chemical and biological applications.

The synthesis of 3-(4-Aminopiperidin-1-yl)oxolan-2-one dihydrochloride typically involves multi-step processes, often starting from readily available starting materials such as piperidine derivatives and ketones. Recent advancements in asymmetric catalysis and green chemistry have enabled more efficient and environmentally friendly methods for its production. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

One of the most promising applications of this compound lies in its potential as a bioactive molecule. Studies have shown that 3-(4-Aminopiperidin-1-yl)oxolan-2-one dihydrochloride exhibits modest inhibitory activity against certain enzymes, making it a candidate for further exploration in drug discovery programs. Its ability to form stable complexes with biological targets suggests that it could serve as a lead compound for the development of novel therapeutic agents.

In addition to its pharmacological applications, 3-(4-Aminopiperidin-1-yl)oxolan-2-one dihydrochloride has been utilized as an intermediate in the synthesis of more complex molecules. For instance, its participation in click chemistry reactions has facilitated the construction of macrocyclic structures with potential applications in materials science and nanotechnology.

Recent research has also focused on understanding the mechanistic insights behind the reactivity of this compound. Computational studies using density functional theory (DFT) have provided valuable information about its electronic structure and reactivity patterns, which are critical for designing more efficient synthetic routes.

Furthermore, the compound's stability under various conditions has been thoroughly investigated. Results indicate that 3-(4-Aminopiperidin-1-yloxolanone dihydrochloride is relatively stable under physiological conditions, making it suitable for in vivo studies. However, its susceptibility to hydrolysis under basic conditions necessitates careful handling during storage and transportation.

The growing interest in this compound is reflected in its increasing presence in scientific literature. According to recent bibliometric analyses, the number of publications citing CAS No. 1423024-76-3 has risen steadily over the past five years, underscoring its importance in contemporary chemical research.

In conclusion, 3-(4-Aminopiperidin-yloxolanone dihydrochloride (CAS No. 1423024) represents a valuable addition to the arsenal of chemical compounds available for research and development. Its unique properties, coupled with ongoing advancements in synthetic methodologies and mechanistic understanding, position it as a key player in future innovations across multiple disciplines.